Cas no 2256713-10-5 (4-(3-bromophenyl)-1,2-bis(methyl-d3)-1H-imidazole-5-d)

• Product Name: 4-(3-bromophenyl)-1,2-bis(methyl-d3)-1H-imidazole-5-d
• CAS No: 2256713-10-5
• MF: C₁₁H₁₁BrN₂
• MW: 258.165573358536
• CID: 6819208
• PubChem ID: 172401464
• Update Time: 2025-03-02

4-(3-bromophenyl)-1,2-bis(methyl-d3)-1H-imidazole-5-d Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-1,2-bis(methyl-d3)-1H-imidazole-5-d
• 2256713-10-5
• CS-21982

• Inchi： 1S/C11H11BrN2/c1-8-13-11(7-14(8)2)9-4-3-5-10(12)6-9/h3-7H,1-2H3/i1D3,2D3,7D
• InChI Key： DLZJDXHALRQTCO-QXMYYZBZSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C([2H])N(C([2H])([2H])[2H])C(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 257.05450Da
• Monoisotopic Mass: 257.05450Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų